1-(4,6-dimethylpyrimidin-2-yl)-N-{4-[5-(methoxymethyl)-1H-1,2,4-triazol-3-yl]phenyl}piperidine-3-carboxamide

Specification

• Molecular Formula: C22H27N7O2
• Molecular Weight: 421.5 g/mol
• IUPAC Name: 1-(4,6-dimethylpyrimidin-2-yl)-N-[4-[5-(methoxymethyl)-1H-1,2,4-triazol-3-yl]phenyl]piperidine-3-carboxamide
• Standard InChI: InChI=1S/C22H27N7O2/c1-14-11-15(2)24-22(23-14)29-10-4-5-17(12-29)21(30)25-18-8-6-16(7-9-18)20-26-19(13-31-3)27-28-20/h6-9,11,17H,4-5,10,12-13H2,1-3H3,(H,25,30)(H,26,27,28)
• Standard InChI Key: ZKIRZWMUXURJPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCCC(C2)C(=O)NC3=CC=C(C=C3)C4=NNC(=N4)COC)C

Introduction

1-(4,6-dimethylpyrimidin-2-yl)-N-{4-[5-(methoxymethyl)-1H-1,2,4-triazol-3-yl]phenyl}piperidine-3-carboxamide is a complex organic compound featuring a pyrimidine ring, a triazole moiety, and a piperidine structure. This combination of functional groups contributes to its potential biological activities and applications in medicinal chemistry. The compound has a molecular weight of 421.5 g/mol and is classified as a carboxamide due to the presence of the carboxamide functional group in its structure.

Synthesis

The synthesis of 1-(4,6-dimethylpyrimidin-2-yl)-N-{4-[5-(methoxymethyl)-1H-1,2,4-triazol-3-yl]phenyl}piperidine-3-carboxamide typically involves multi-step organic reactions. These reactions require careful control of conditions such as temperature, solvent choice, and catalyst presence to achieve high yields and purity.

Biological Activity and Applications

Preliminary studies suggest that compounds with similar structures exhibit significant biological activity, including antifungal and antibacterial properties. The unique combination of functional groups in 1-(4,6-dimethylpyrimidin-2-yl)-N-{4-[5-(methoxymethyl)-1H-1,2,4-triazol-3-yl]phenyl}piperidine-3-carboxamide may enhance its interaction with various biological targets, potentially contributing to anti-inflammatory effects as well.

Compound	Structural Features	Biological Activity
5-Fluorouracil	Pyrimidine base	Anticancer
Voriconazole	Triazole derivative	Antifungal
Fluconazole	Triazole ring	Antifungal